Cas no 1342551-27-2 (2-Cyclopropyl-1-(3-hydroxyazetidin-1-yl)ethan-1-one)

• Product Name: 2-Cyclopropyl-1-(3-hydroxyazetidin-1-yl)ethan-1-one
• CAS No: 1342551-27-2
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 5573517
• Update Time: 2025-06-29

2-Cyclopropyl-1-(3-hydroxyazetidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropyl-1-(3-hydroxyazetidin-1-yl)ethan-1-one
• Ethanone, 2-cyclopropyl-1-(3-hydroxy-1-azetidinyl)-

• Inchi： 1S/C8H13NO2/c10-7-4-9(5-7)8(11)3-6-1-2-6/h6-7,10H,1-5H2
• InChI Key： XXSZGUDDDUKKLT-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC(O)C1)CC1CC1

Experimental Properties

• Density: 1.298±0.06 g/cm3(Predicted)
• Boiling Point: 330.9±35.0 °C(Predicted)
• pka: 13.76±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 2-Cyclopropyl-1-(3-hydroxyazetidin-1-yl)ethan-1-one

2-Cyclopropyl-1-(3-hydroxyazetidin-1-yl)ethan-1-one: A Comprehensive Overview

2-Cyclopropyl-1-(3-hydroxyazetidin-1-yl)ethan-1-one, also known by its CAS number 1342551-27-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. In this article, we will delve into the properties, synthesis, and recent advancements related to this compound.

The molecular structure of 2-Cyclopropyl-1-(3-hydroxyazetidin-1-yl)ethan-1-one comprises a cyclopropane ring fused with an azetidine moiety, which is further substituted with a hydroxyl group and a ketone functional group. This combination of structural elements contributes to its distinctive chemical reactivity and biological activity. Recent studies have highlighted the importance of such bicyclic structures in modulating pharmacokinetic properties, making this compound a promising candidate for further exploration.

One of the key areas of research surrounding CAS No. 1342551-27-2 involves its synthesis and optimization. Traditional methods for synthesizing such compounds often involve multi-step processes that can be both time-consuming and resource-intensive. However, recent advancements in catalytic asymmetric synthesis have enabled more efficient routes to construct the bicyclic framework of this compound. These methods not only enhance yield but also improve the stereochemical control, which is crucial for achieving desired biological activity.

The chemical properties of 2-Cyclopropyl... are heavily influenced by its functional groups. The ketone group, for instance, participates in various nucleophilic additions, while the hydroxyl group introduces hydrogen bonding capabilities, enhancing solubility and bioavailability. Recent computational studies have provided deeper insights into the electronic distribution within the molecule, elucidating how these functional groups interact to influence reactivity.

In terms of biological activity, CAS No. 1342551... has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. For example, studies have demonstrated its ability to inhibit certain kinases involved in cellular signaling pathways, suggesting potential applications in oncology and inflammatory diseases. Furthermore, its unique structure allows for selective binding to specific receptors, making it a valuable tool in drug design.

The application of machine learning algorithms has revolutionized the study of compounds like 2-Cyclopropyl.... By analyzing vast datasets of chemical structures and their corresponding activities, researchers can predict potential bioactive molecules with higher accuracy. This approach has been particularly beneficial in identifying novel analogs of our compound that may exhibit enhanced therapeutic effects.

In conclusion, CAS No... represents a fascinating intersection of organic chemistry and pharmacology. Its unique structure offers numerous opportunities for exploration across various scientific domains. As research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing both academic understanding and practical innovations in medicine.